Cas no 1804874-50-7 (Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate)

• Product Name: Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate
• CAS No: 1804874-50-7
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• CID: 4945289
• Update Time: 2025-06-13

Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate

• Inchi： 1S/C11H10ClNO2S/c1-2-15-11(14)5-8-9(12)3-7(6-13)4-10(8)16/h3-4,16H,2,5H2,1H3
• InChI Key： XJNHWWPXLWWWEW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1CC(=O)OCC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate

Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate (CAS No. 1804874-50-7): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate (CAS No. 1804874-50-7) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophenols and cyanides, which are known for their reactivity and biological activity. The presence of a chloro group, a cyano group, and a mercapto group in its molecular structure confers it with diverse chemical properties, making it a valuable candidate for various research and development activities.

The chemical structure of Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate is characterized by a benzene ring substituted with a chloro group at the 2-position, a cyano group at the 4-position, and a mercapto group at the 6-position. The ethyl ester moiety at the terminal position adds to its solubility and reactivity, making it suitable for various synthetic transformations. The combination of these functional groups provides a rich platform for exploring its potential in drug discovery and development.

Recent studies have highlighted the importance of compounds like Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate in the development of novel therapeutic agents. One notable area of research is its potential as an antioxidant. The presence of the mercapto group, which can act as a reducing agent, makes it an effective scavenger of reactive oxygen species (ROS). This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.

Another promising application of Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate is in the field of cancer therapy. The cyano group, known for its ability to modulate enzyme activity, has been shown to inhibit certain cancer-related enzymes, such as kinases and proteases. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells, making it a potential lead compound for anticancer drug development.

In addition to its biological activities, Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate has also been studied for its synthetic utility. Its reactivity with various nucleophiles and electrophiles makes it an excellent building block for constructing more complex molecules. For instance, the chloro group can be readily substituted with other functional groups through nucleophilic substitution reactions, while the cyano group can be reduced to an amine or converted to a carboxylic acid. These transformations provide chemists with a wide range of options for tailoring the compound's properties to specific applications.

The synthesis of Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate typically involves multi-step processes that include the formation of the benzene ring with the desired substituents followed by esterification to introduce the ethyl ester moiety. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields compared to traditional methods.

In conclusion, Ethyl 2-chloro-4-cyano-6-mercaptophenylacetate (CAS No. 1804874-50-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique combination of functional groups offers a wide range of biological activities and synthetic applications, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.